2,5-dichloro-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide

• IUPAC Name: 2,5-dichloro-N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]benzamide
• InChI: InChI=1S/C18H15Cl2N3O3/c19-12-4-5-14(20)13(11-12)18(25)21-8-2-9-23-17(24)7-6-15(22-23)16-3-1-10-26-16/h1,3-7,10-11H,2,8-9H2,(H,21,25)
• InChI Key: IXPLSZLAKBSPKX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CCCNC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H15Cl2N3O3
• Molecular Weight: 392.2 g/mol

Description

This compound is a benzamide derivative with a furan and pyridazine ring. Benzamides are a class of compounds containing a carboxamido substituent attached to a benzene ring. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Pyridazine is a heterocyclic organic compound with the molecular formula (CH)4N2. It contains a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of similar compounds often involves various chemical reactions. For instance, furan derivatives can be synthesized from alkyl enol ethers. Benzamide derivatives can be synthesized from the corresponding benzoic acids and amines.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods. For instance, the structure of similar compounds like 5-(3,4-Dichlorophenyl)furfural has been determined using methods like NMR and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be quite diverse, depending on the functional groups present in the molecule. For instance, benzamides can undergo reactions like hydrolysis, reduction, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various experimental methods. For instance, the density, boiling point, vapor pressure, and other properties of 5-(3,4-Dichlorophenyl)furfural have been determined experimentally.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, some benzamide derivatives are used as antipsychotic drugs, and their mechanism of action involves blocking dopamine receptors in the brain.

Future Directions

The future directions for the study of a compound depend on its potential applications. For instance, benzamide derivatives have potential applications in medicinal chemistry, especially in the development of new drugs.